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Compound of Interest

Compound Name: rac-2-Aminobutyric Acid-d3

Cat. No.: B595061 Get Quote

CAS Number: 1219373-19-9

This technical guide provides an in-depth overview of rac-2-Aminobutyric Acid-d3, a

deuterated stable isotope-labeled compound. It is intended for researchers, scientists, and drug

development professionals utilizing this compound as an internal standard in quantitative

analytical methods, particularly in mass spectrometry-based studies.

Core Compound Data
The following table summarizes the key quantitative data for rac-2-Aminobutyric Acid-d3.
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Property Value Source

CAS Number 1219373-19-9 [1]

Molecular Formula C₄H₆D₃NO₂ [2]

Molecular Weight 106.14 g/mol [2]

Synonyms

(+/-)-2-Aminobutanoic Acid-d3,

(+/-)-α-Aminobutyric Acid-d3,

DL-α-2-Aminobutyric Acid-d3

[1]

Purity >95% (HPLC) [3]

Isotopic Purity

Information not publicly

available in search results.

Typically >98% for

commercially available stable

isotope standards.

Physical Form Solid

Solubility
Slightly soluble in DMSO,

Methanol, and Water

Storage Refrigerator, 2-8°C

Metabolic Pathways
2-Aminobutyric acid is a non-proteinogenic amino acid involved in cellular metabolism. The

following diagrams illustrate its biosynthesis and general degradation pathway.

Biosynthesis of (S)-2-Aminobutyric Acid
The biosynthesis of the (S)-enantiomer of 2-aminobutyric acid typically starts from L-threonine.

This pathway is particularly relevant in microbial systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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